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For researchers requiring a confirmatory method, the following protocol, validated in a 2016 study, is

suitable for detecting SQX in broiler chicken muscle tissue alongside other antibiotics [1] [2].

Parameter Specification

Analytical Technique Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS)

Chromatographic Agilent Zorbax Eclipse XDB C18 (4.6 x 30 mm, 3.5 pm)
Column

Mobile Phase A Water with 0.2% heptafluorobutyric acid (HFBA)
Mobile Phase B Acetonitrile

Flow Rate 0.6 mL/min

Injection Volume 10 yL

lonization Mode Positive Electrospray lonization (ESI+)

Sample Size 2 g of muscle (thigh or breast)

Extraction Solvent 8 mL of 5% Trichloroacetic Acid (TCA) solution
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Parameter Specification

Sample Clean-up Ultrasonic bath (10 min), orbital shaker (10 min), centrifugation, and PTFE
membrane filtration (0.2 pym)

The workflow for this multi-residue analysis can be visualized as follows:
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Key Depletion Findings in Broiler Chickens

The same 2016 study administered SQX to broilers via drinking water and monitored residue levels in

muscle tissue, yielding the following critical findings [1] [2]:

Finding

Detail

Post-Treatment
Residues

Depletion Time

Rapid Metabolism

Residues exceeding the 100 ug kg—t MRL were found in muscle up to two days
after discontinuation of the medication.

After four days of withdrawal, the concentration of SQX in muscle was below
the method's Limit of Quantification (LOQ).

The study concluded that SQX and the other antimicrobials investigated were

rapidly metabolized and eliminated from broiler muscles.

Commercially Available ELISA Kits

For higher-throughput screening, Enzyme-Linked Immunosorbent Assay (ELISA) Kkits are available. The

table below summarizes the performance of different kits in various matrices. Please note that these are for

research use only [3] [4] [5].

Kit Provider /
Property

Creative Diagnostics

MSE Supplies

Finder SZ

Catalog Number

DEIAO35

E-FS-E050-96

E109007

Detection Competitive ELISA Competitive ELISA Competitive ELISA
Method
Validated Tissues, honey, serum, Muscle, serum, urine, honey,  Tissues, feed, milk,
Matrices urine, milk milk, feed, egg eggs, honey
Approx. ~1 hour ~1 hour ~1 hour (45 min + 15
Incubation Time min)

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0166402
https://pmc.ncbi.nlm.nih.gov/articles/PMC5112995/
https://www.creative-diagnostics.com/Sulfaquinoxaline-SQX-ELISA-Kit-3576-464.htm
https://www.msesupplies.com/products/sqx-sulfaquinoxaline-elisa-kit?srsltid=AfmBOorUUyLYo6yTXj8Uh9E4615N5Zpx_w8bXGhYbg07YoakzEmb00S9
https://szfinder.com/product/sulfaquinoxaline-elisa/
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Kit Provider /

Creative Diagnostics MSE Supplies Finder Sz
Property
Detection Limits  Tissue: 2 ppb; Milk: 20 Muscle: 0.5-2.5 ppb; Milk: 10  Not explicitly stated
(LOD) ppb; Honey: 1 ppb ppb; Honey: 0.5 ppb in snippet

Frequently Asked Questions

Q1: What is the regulatory Maximum Residue Limit (MRL) for Sulfaquinoxaline in poultry tissues?
The MRL for most sulfonamides, including Sulfaquinoxaline, in edible tissues is set at 100 pg kg=! (ppb)
in many regions, including the European Union [6] [1] [2]. Japan has a stricter MRL of 20 pg per kg for sulfa

residues [6].

Q2: My sample recovery for SQX is low and inconsistent. What could be the issue? Low recovery in

residue analysis often stems from the extraction process. Ensure that:

¢ The extraction procedure is followed precisely, especially the timing for ultrasonic extraction and
shaking [1] [2].

e The sample is properly homogenized before weighing to ensure a representative aliquot.

e The pH of the extraction environment is controlled. The use of trichloroacetic acid (TCA) in the
cited method helps precipitate proteins and extract the analyte efficiently [1] [2].

Q3: I am detecting Sulfaquinoxaline in my control samples. How can I improve method specificity?

UPLC-MS/MS is highly specific. To confirm your results:

¢ Check the multiple reaction monitoring (MRM) transitions and the ratio between the quantifier and
qualifier ions.

e Ensure proper chromatographic separation to isolate SQX from other matrix components or
interfering sulfonamides. The use of HFBA as a mobile phase additive can improve separation and
ionization [1] [2]. For ELISA methods, cross-reactivity with other sulfonamides is possible. Consult the
kit's datasheet for specific cross-reactivity data [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0166402
https://pmc.ncbi.nlm.nih.gov/articles/PMC5112995/
https://www.creative-diagnostics.com/Sulfaquinoxaline-SQX-ELISA-Kit-3576-464.htm
https://www.msesupplies.com/products/sqx-sulfaquinoxaline-elisa-kit?srsltid=AfmBOorUUyLYo6yTXj8Uh9E4615N5Zpx_w8bXGhYbg07YoakzEmb00S9
https://szfinder.com/product/sulfaquinoxaline-elisa/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/sulfaquinoxaline
https://www.smolecule.com/products/b544134#sulfaquinoxaline-residue-depletion-in-poultry-tissues
https://www.smolecule.com/products/b544134#sulfaquinoxaline-residue-depletion-in-poultry-tissues
https://www.smolecule.com/products/b544134#sulfaquinoxaline-residue-depletion-in-poultry-tissues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544134?utm_src=pdf-bulk
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

